4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• IUPAC Name: 4-bromo-1-N-(cyclopropylmethyl)benzene-1,2-diamine
• InChI: InChI=1S/C10H13BrN2/c11-8-3-4-10(9(12)5-8)13-6-7-1-2-7/h3-5,7,13H,1-2,6,12H2
• InChI Key: UFJOLNNCGUJCTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=C(C=C(C=C2)Br)N

Description

4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromo-N-(cyclopropylmethyl)-2-nitroaniline (11.96, 44 mol), iron (12.3 g, 220 mmol) and ammonium chloride (236 mg, 4.4 mmol) in ethanol (120 mL) and water (40 mL) is stirred at 100° C. for 3 h. After cooling to room temperature, the mixture is filtered and the filtrate is concentrated under reduced pressure. The residue is dissolved in ethyl acetate (100 mL) and water (50 mL). The organic layer is separated, washed with brine (20 mL), dried over MgSO4, filtered and the filtrate is concentrated under reduced pressure to afford 9.6 g of 4-bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine as an oil. Yield: 90%, ES-MS: 241/243 [M+H].